Cas no 5335-84-2 (4-Bromophenyl disulfide)

• Product Name: 4-Bromophenyl disulfide
• CAS No: 5335-84-2
• MF: C₁₂H₈Br₂S₂
• MW: 376.129919052124
• MDL: MFCD00017832
• CID: 370567
• PubChem ID: 219553
• Update Time: 2025-10-28

4-Bromophenyl disulfide Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis(4-bromophenyl)
• 1,2-Bis(4-bromophenyl)disulfane
• 1-bromo-4-[(4-bromophenyl)disulfanyl]benzene
• 4-BROMOPHENYL DISULFIDE
• BIS(4-BROMOPHENYL)DISULFIDE
• 4,4'-dibromodiphenyl disulfide
• di4-bromophenyl disulfide
• bis(p-bromphenyl)disulfid
• 1-Bromo-4-[(4-bromophenyl)disulfanyl]benzene #
• Bis(4-bromophenyl) disulphide
• UNII-S65QBT5EZF
• Bis(4-bromophenyl)perdisulfide
• 4,4'-dibromo diphenyl disulfide
• Disulphide, bis(4-bromophenyl)
• NSC992
• NSC-992
• 5335-84-2
• BS-28519
• Disulfide, bis(p-bromophenyl)
• bis-(4-bromophenyl) disulfide
• FT-0635631
• NSC 677443
• A21116
• S65QBT5EZF
• DTXSID80201513
• CS-0173473
• Bis(4-bromophenyl) disulfide
• 1-bromo-4-[(4-bromophenyl)disulphanyl]benzene
• NSC 992
• D95424
• AKOS015860301
• SCHEMBL224947
• CHEMBL121158
• Bis(p-Bromophenyl) disulfide
• Disulfide, bis(4-bromophenyl)
• MFCD00017832
• NSC-677443
• NSC677443
• B6106
• 1,1'-disulfanediylbis(4-bromobenzene)
• DTXCID10124004
• STL217674
• 4-Bromophenyldisulfide
• DB-006738
• 4-Bromophenyl disulfide

• MDL： MFCD00017832
• Inchi： 1S/C12H8Br2S2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H
• InChI Key： VZQVHIINDXJOQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SSC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 373.84300
• Monoisotopic Mass: 373.843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Density: 1.83
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 197.7°C
• PSA: 50.60000
• LogP: 6.01100

Additional information on 4-Bromophenyl disulfide

4-Bromophenyl disulfide (CAS No. 5335-84-2): A Versatile Intermediate in Modern Chemical Synthesis

4-Bromophenyl disulfide, with the chemical formula C₆H₅BrS₂ and CAS number 5335-84-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This organosulfur compound, characterized by its brominated phenyl ring and disulfide bridges, has garnered considerable attention due to its diverse applications in synthetic chemistry, material science, and medicinal chemistry. The unique structural features of 4-bromophenyl disulfide make it a valuable intermediate for the preparation of more complex molecules, including biologically active compounds.

The synthesis of 4-bromophenyl disulfide typically involves the reaction of 4-bromobenzene with sulfur-containing reagents under controlled conditions. The introduction of disulfide bonds enhances the compound's reactivity, making it a versatile building block for further functionalization. Recent advancements in synthetic methodologies have refined the production process, improving yield and purity while minimizing environmental impact.

In pharmaceutical research, 4-bromophenyl disulfide has been explored as a precursor for various therapeutic agents. Its bromine substituent facilitates further modifications through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures. These structures are often found in drug candidates targeting neurological disorders, infectious diseases, and cancer.

One notable application of 4-bromophenyl disulfide is in the development of novel antimicrobial agents. Researchers have leveraged its reactivity to synthesize sulfone-containing compounds, which exhibit potent activity against resistant bacterial strains. The disulfide linkage not only enhances stability but also allows for controlled release of active species, improving efficacy.

The compound's role in material science is equally compelling. 4-Bromophenyl disulfide has been utilized in the design of advanced polymers and coatings due to its ability to form stable cross-linked networks. These materials exhibit enhanced durability and chemical resistance, making them suitable for high-performance applications in industries ranging from aerospace to electronics.

The pharmacological potential of 4-bromophenyl disulfide extends beyond antimicrobial applications. Studies have indicated its utility in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The bromine atom serves as a handle for further derivatization, allowing researchers to fine-tune binding affinity and selectivity against specific kinases involved in tumor progression.

Recent research has also highlighted the role of 4-bromophenyl disulfide in modulating inflammatory pathways. By serving as a scaffold for sulfonamide derivatives, this compound has been shown to inhibit key enzymes such as COX-2 and LOX-5, which play pivotal roles in inflammation-related diseases like rheumatoid arthritis and atherosclerosis.

The synthesis and application of 4-bromophenyl disulfide benefit from continuous innovation in synthetic chemistry. Techniques such as flow chemistry and microwave-assisted reactions have enabled more efficient production processes, reducing reaction times and improving scalability. These advancements are crucial for meeting the growing demand for specialized intermediates in pharmaceuticals and materials science.

The environmental impact of producing and utilizing 4-bromophenyl disulfide is another area of focus. Researchers are increasingly adopting green chemistry principles to minimize waste and hazardous byproducts. For instance, catalytic methods that employ recyclable catalysts have been developed to enhance sustainability without compromising yield or purity.

In conclusion, 4-bromophenyl disulfide (CAS No. 5335-84-2) represents a cornerstone compound in modern chemical synthesis. Its versatility as an intermediate has opened doors to numerous applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic pathways and therapeutic potentials, the importance of this compound is likely to grow even further.